2-(4-isobutyryl-2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-phenylacetamide

• IUPAC Name: 2-[4-(2-methylpropanoyl)-2-oxo-3H-1,4-benzoxazin-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C20H20N2O4/c1-13(2)19(24)22-15-10-6-7-11-17(15)26-20(25)16(22)12-18(23)21-14-8-4-3-5-9-14/h3-11,13,16H,12H2,1-2H3,(H,21,23)
• InChI Key: DONBNQVPDLYSOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1C(C(=O)OC2=CC=CC=C21)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

2-(4-isobutyryl-2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-phenylacetamide, also known as IBOPA, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. IBOPA is a benzoxazine derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(4-isobutyryl-2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-phenylacetamide is not fully understood, but it has been suggested to act as an antioxidant and an inhibitor of acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, and its inhibition has been linked to the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound has antioxidant properties and can scavenge free radicals. This compound has also been found to inhibit AChE, which may have implications in the treatment of Alzheimer's disease. In addition, this compound has been found to be non-toxic to human cells and has low cytotoxicity.

Advantages and Limitations for Lab Experiments

2-(4-isobutyryl-2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-phenylacetamide has several advantages for lab experiments, including its high yield synthesis method, low cytotoxicity, and potential applications in various fields. However, this compound has limitations, including its limited solubility in water, which may affect its bioavailability and its stability in solution.

Future Directions

There are several future directions for 2-(4-isobutyryl-2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-phenylacetamide research, including the development of more efficient synthesis methods, the investigation of its potential as a drug candidate for the treatment of Alzheimer's disease and other neurodegenerative diseases, the exploration of its potential as a material for the synthesis of polymers with unique properties, and the investigation of its potential as a cross-linker for the synthesis of hydrogels.
In conclusion, this compound is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound may lead to the development of new drugs, materials, and polymers with unique properties.

Scientific Research Applications

2-(4-isobutyryl-2-oxo-3,4-dihydro-2H-1,4-benzoxazin-3-yl)-N-phenylacetamide has been found to have potential applications in various fields, including medicinal chemistry, materials science, and polymer chemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In materials science, this compound has been used as a monomer for the synthesis of polymers with unique properties. In polymer chemistry, this compound has been used as a cross-linker for the synthesis of hydrogels.